4-{4-[1-(2-methoxyethyl)-1H-imidazol-2-yl]-1-piperidinyl}-N,N,5,6-tetramethyl-2-pyrimidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-{4-[1-(2-methoxyethyl)-1H-imidazol-2-yl]-1-piperidinyl}-N,N,5,6-tetramethyl-2-pyrimidinamine often involves multi-step chemical reactions, starting from basic heterocyclic compounds and proceeding through various functional group transformations. For example, Enguehard-Gueiffier et al. (2006) describe the preparation of novel 2-[(4-phenylpiperazin-1-yl)methyl]imidazoazines through a series of chemical reactions, highlighting the complexity involved in synthesizing such molecules (Enguehard-Gueiffier et al., 2006).
Molecular Structure Analysis
The molecular structure of compounds in this category often features a significant degree of complexity, with multiple rings and substituents contributing to their three-dimensional shape and chemical properties. Dhanalakshmi et al. (2018) provide an insight into the crystal structure and Hirshfeld surface analysis of imidazo[1,2-a]pyridine derivatives, offering a glimpse into the intricate molecular architecture of these compounds (Dhanalakshmi et al., 2018).
Chemical Reactions and Properties
Chemical reactions involving compounds such as this compound can be diverse, ranging from substitution reactions to complex cyclizations. Khalafy et al. (2002) detail the synthesis and rearrangements of imidazo[1,2-a]pyridines, demonstrating the reactive nature of these molecules under certain conditions (Khalafy et al., 2002).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and crystalline structure, are crucial for understanding their behavior in different environments. For instance, the work by Dhanalakshmi et al. (2018) also sheds light on the physical characteristics of imidazo[1,2-a]pyridine derivatives, which are essential for their application in various fields (Dhanalakshmi et al., 2018).
properties
IUPAC Name |
4-[4-[1-(2-methoxyethyl)imidazol-2-yl]piperidin-1-yl]-N,N,5,6-tetramethylpyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N6O/c1-14-15(2)21-19(23(3)4)22-17(14)24-9-6-16(7-10-24)18-20-8-11-25(18)12-13-26-5/h8,11,16H,6-7,9-10,12-13H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMADBXAOVYSEOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N=C1N2CCC(CC2)C3=NC=CN3CCOC)N(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.